Cas no 2228821-34-7 (1-1-(1H-indol-2-yl)cyclopropylethan-1-amine)

1-(1H-Indol-2-yl)cyclopropylethan-1-amine is a structurally unique compound featuring a cyclopropyl group adjacent to an ethanamine moiety, integrated with an indole heterocycle. This configuration imparts significant potential in medicinal chemistry, particularly as a versatile intermediate for drug discovery. The cyclopropyl ring enhances conformational rigidity, potentially improving binding affinity and metabolic stability in bioactive molecules. The indole scaffold is widely recognized for its role in pharmacologically active compounds, suggesting applications in CNS-targeting or receptor-modulating agents. Its amine functionality allows for further derivatization, enabling tailored modifications for specific research or therapeutic objectives. This compound is suited for exploratory synthesis in the development of novel small-molecule therapeutics.
1-1-(1H-indol-2-yl)cyclopropylethan-1-amine structure
2228821-34-7 structure
Product Name:1-1-(1H-indol-2-yl)cyclopropylethan-1-amine
CAS No:2228821-34-7
MF:C13H16N2
MW:200.279542922974
CID:6395448
PubChem ID:165741640
Update Time:2025-05-21

1-1-(1H-indol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(1H-indol-2-yl)cyclopropylethan-1-amine
    • 2228821-34-7
    • 1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
    • EN300-1999486
    • Inchi: 1S/C13H16N2/c1-9(14)13(6-7-13)12-8-10-4-2-3-5-11(10)15-12/h2-5,8-9,15H,6-7,14H2,1H3
    • InChI Key: XAKVUBJLYKUXGN-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C1C1(C(C)N)CC1

Computed Properties

  • Exact Mass: 200.131348519g/mol
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.8Ų

1-1-(1H-indol-2-yl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1999486-0.05g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
0.05g
$1320.0 2023-09-16
Enamine
EN300-1999486-0.1g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
0.1g
$1384.0 2023-09-16
Enamine
EN300-1999486-0.25g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
0.25g
$1447.0 2023-09-16
Enamine
EN300-1999486-0.5g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
0.5g
$1509.0 2023-09-16
Enamine
EN300-1999486-1.0g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
1g
$1572.0 2023-05-31
Enamine
EN300-1999486-2.5g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
2.5g
$3080.0 2023-09-16
Enamine
EN300-1999486-5.0g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
5g
$4557.0 2023-05-31
Enamine
EN300-1999486-10.0g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
10g
$6758.0 2023-05-31
Enamine
EN300-1999486-1g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
1g
$1572.0 2023-09-16
Enamine
EN300-1999486-5g
1-[1-(1H-indol-2-yl)cyclopropyl]ethan-1-amine
2228821-34-7
5g
$4557.0 2023-09-16

1-1-(1H-indol-2-yl)cyclopropylethan-1-amine Related Literature

Additional information on 1-1-(1H-indol-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7): Properties, Applications, and Research Insights

1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its indole and cyclopropyl moieties, exhibits potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. Its molecular formula and three-dimensional conformation make it a subject of interest for researchers exploring neurotransmitter analogs and receptor-targeted compounds.

In recent years, the demand for novel heterocyclic compounds like 1-(1H-Indol-2-yl)cyclopropylethan-1-amine has surged, driven by advancements in precision medicine and computational drug design. Users frequently search for terms such as "indole derivatives in drug development", "cyclopropylamine applications", and "CAS 2228821-34-7 supplier", reflecting its relevance in both academic and industrial settings. The compound’s mechanism of action and metabolic stability are also hot topics, aligning with the growing focus on ADME (Absorption, Distribution, Metabolism, Excretion) properties in preclinical studies.

From a synthetic perspective, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or reductive amination. Its chirality and stereochemical purity are critical for applications in asymmetric synthesis, a field increasingly explored for next-generation therapeutics. Researchers emphasize the need for high-purity batches (≥98%) to ensure reproducibility in biological assays, a common query among purchasers of this compound.

The compound’s potential extends to neuroprotective agents, with studies suggesting its scaffold could mimic tryptamine-based neurotransmitters. This aligns with trending searches like "indole compounds for neurodegenerative diseases" and "small molecules for serotonin receptor modulation". Additionally, its lipophilicity and blood-brain barrier permeability are frequently discussed in forums dedicated to CNS drug optimization.

Quality control of CAS 2228821-34-7 involves rigorous analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Suppliers often highlight these protocols to address user concerns about batch-to-batch consistency, a key factor for laboratories focusing on high-throughput screening. The compound’s storage conditions (typically -20°C under inert atmosphere) and solubility profiles (e.g., in DMSO or ethanol) are also critical for experimental success.

Beyond pharmaceuticals, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine is explored in material science for its potential in organic electronics, owing to its conjugated π-system. This interdisciplinary appeal is reflected in searches like "indole-based semiconductors" and "amine-functionalized organic materials". Its thermal stability and photophysical properties are under investigation for applications in optoelectronic devices.

In summary, 1-(1H-Indol-2-yl)cyclopropylethan-1-amine (CAS No. 2228821-34-7) represents a versatile compound bridging medicinal chemistry, neuroscience, and materials engineering. Its structure-activity relationships and synthetic accessibility continue to inspire research, making it a staple in the toolkit of modern chemists and biologists alike.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd